Cas no 108509-68-8 (1-Heptanone, 3-methyl-1-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]-, (3S)-)

1-Heptanone, 3-methyl-1-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]-, (3S)- structure
108509-68-8 structure
Product Name:1-Heptanone, 3-methyl-1-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]-, (3S)-
CAS No:108509-68-8
MF:C18H31NO3S
MW:341.508644342422
CID:2869406
Update Time:2023-04-05

1-Heptanone, 3-methyl-1-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanone, 3-methyl-1-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]-, (3S)-
    • Inchi: 1S/C18H31NO3S/c1-5-6-7-13(2)10-16(20)19-15-11-14-8-9-18(15,17(14,3)4)12-23(19,21)22/h13-15H,5-12H2,1-4H3/t13-,14+,15+,18+/m0/s1
    • InChI Key: IMRIBPVEVWWFTO-LUXYFRNMSA-N
    • SMILES: C(N1[C@@]2([H])[C@]3(C(C)(C)[C@@]([H])(C2)CC3)CS1(=O)=O)(=O)C[C@@H](C)CCCC

1-Heptanone, 3-methyl-1-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]-, (3S)- Related Literature

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